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Compound of Interest

Compound Name:
Methyl 2-oxoindoline-6-

carboxylate

Cat. No.: B104492 Get Quote

This document provides immediate, essential safety protocols and logistical plans for

researchers, scientists, and drug development professionals handling Methyl 2-oxoindoline-6-
carboxylate (CAS No. 14192-26-8). The following procedures are designed to ensure safe

handling, storage, and disposal of this chemical compound.

Hazard Identification and Classification
Methyl 2-oxoindoline-6-carboxylate is classified as a hazardous substance. It is crucial to be

aware of its potential health effects to ensure proper handling. The primary hazards associated

with this compound are skin irritation, serious eye irritation, and potential respiratory irritation.[1]

Ingestion of this compound may also be harmful.[2][3]

Hazard Statement GHS Classification Description

H315 Skin Irrit. 2 Causes skin irritation.[1]

H319 Eye Irrit. 2A
Causes serious eye irritation.

[1]

H335 STOT SE 3
May cause respiratory

irritation.[1]

H302 Acute Tox. 4 Harmful if swallowed.[3]
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Signal Word: Warning[1]

Hazard Pictogram:

GHS07: Exclamation Mark

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Methyl 2-
oxoindoline-6-carboxylate to minimize exposure and ensure personal safety.

Protection Type Equipment Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a risk of splashing.[1]

[4][5]

Protects eyes and face from

splashes of the chemical or

solvents.

Hand Protection

Chemically resistant gloves

(e.g., nitrile, powder-free).[1][4]

[5][6] It is crucial to inspect

gloves before use and to

practice proper removal

techniques to avoid skin

contamination.[4]

Protects hands from direct

contact with the chemical.

Skin and Body Protection

A flame-resistant lab coat is

required. Wear long pants and

closed-toe shoes to cover all

exposed skin.[4]

Prevents skin contact with the

chemical.

Respiratory Protection

A NIOSH-approved respirator

may be required if engineering

controls are insufficient or

during spill cleanup.[1][4] Use

in a well-ventilated area,

preferably a fume hood.[5][7]

Minimizes the risk of inhaling

chemical dust or aerosols.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step procedures is critical for the safe handling of Methyl 2-
oxoindoline-6-carboxylate from receipt to disposal.

Preparation and Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area. A certified chemical fume

hood is the preferred engineering control.[7]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[1]

Work Area: Keep the work area clean and organized to prevent spills.[4] Avoid the formation

of dust and aerosols.[4]

Handling the Solid Compound (Weighing and
Transferring)

Don all required PPE as specified in the table above.

Perform all manipulations of the solid compound within a chemical fume hood to minimize

inhalation exposure.

Use a spatula or other appropriate tool to carefully transfer the desired amount of the solid

from its storage container to a weighing vessel.

Avoid creating dust. If dust is generated, ensure the fume hood sash is at the appropriate

height to capture it.

Close the primary container tightly immediately after use.

Clean any residual solid from the weighing area using a damp cloth or towel, and dispose of

it as hazardous waste.

Solution Preparation
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Slowly add the weighed solid to the desired solvent in a suitable container within the fume

hood.

Stir the mixture to dissolve the solid. Be aware of any potential exothermic reactions,

although none are specifically noted for this compound.

Ensure the container is appropriately labeled with the chemical name, concentration, solvent,

and date of preparation.

Storage
Short-Term Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area away from incompatible substances like strong oxidizing agents.[1][5]

Long-Term Storage: For long-term storage, maintain the compound at 2-8°C in a refrigerator.

[5][8]

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately.
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Exposure Route First-Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult

or stops, provide artificial respiration. Seek

immediate medical attention.[1][5]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[1][5] Seek

medical attention if irritation persists.[1]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing.[1][5] Seek immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting.[5][7] Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person.[5] Seek

immediate medical attention.[5]

Spill Response
Small Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand)

and place it in a sealed, labeled container for disposal.[4]

Large Spills: Evacuate unnecessary personnel.[1] Ensure adequate ventilation.[1] Wear

appropriate PPE, including respiratory protection.[1] Prevent the spill from entering drains or

waterways.[5] Contain and collect the spilled material for disposal in a designated hazardous

waste container.

Disposal Plan
The disposal of Methyl 2-oxoindoline-6-carboxylate and any contaminated materials must be

handled as hazardous waste in accordance with all local, state, and federal regulations.
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Waste Collection:

Collect all waste containing this chemical, including contaminated PPE, weighing paper,

and cleaning materials, in a dedicated, clearly labeled, and sealed hazardous waste

container.[9]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Disposal Method:

Never dispose of this chemical down the drain or in the regular trash.[9]

The recommended disposal method is incineration in an authorized facility equipped with

an afterburner and a flue gas scrubber.[1]

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Workflow for Handling Methyl 2-oxoindoline-6-
carboxylate
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Caption: Workflow for the safe handling of Methyl 2-oxoindoline-6-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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